98-30-6

2-Amino-4-(methylsulfonyl)phenol

In Stock

• CAS RN:
• 98-30-6

• Formula:
• C7H9NO3S

• InChI:
• InChI=1S/C7H9NO3S/c1-12(10,11)5-2-3-7(9)6(8)4-5/h2-4,9H,8H2,1H3

• InChIKey:
• SFLMBHYNCSYPOO-UHFFFAOYSA-N

• 2-amino-4-(methylsulfonyl)phenol is a dark brown powder. (NTP, 1992)

5-(Hydroxymethyl)-2-methylpyrimidin-4-OL

In Stock

• CAS RN:
• 698-30-6

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c1-4-7-2-5(3-9)6(10)8-4/h2,9H,3H2,1H3,(H,7,8,10)

• InChIKey:
• ATTZFOQANXUZIP-UHFFFAOYSA-N

• 5-(Hydroxymethyl)-2-methylpyrimidin-4-OL is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.

N-tert-Butyl-4-nitrobenzamide

In Stock

• CAS RN:
• 42498-30-6

• Formula:
• C11H14N2O3

• InChI:
• InChI=1S/C11H14N2O3/c1-11(2,3)12-10(14)8-4-6-9(7-5-8)13(15)16/h4-7H,1-3H3,(H,12,14)

• InChIKey:
• FHLKNAGHERYTJV-UHFFFAOYSA-N

• N-tert-Butyl-4-nitrobenzamide is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

1,3-Dimethyl-8-[(2-methylpiperidyl)methyl]-1,3,7-trihydropurine-2,6-dione

In Stock

• CAS RN:
• 71798-30-6

• Formula:
• C14H21N5O2

• InChI:
• InChI=1S/C14H21N5O2/c1-9-6-4-5-7-19(9)8-10-15-11-12(16-10)17(2)14(21)18(3)13(11)20/h9H,4-8H2,1-3H3,(H,15,16)

• InChIKey:
• SPDOOKVSZUQHGN-UHFFFAOYSA-N

• 1,3-Dimethyl-8-[(2-methylpiperidyl)methyl]-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C14H21N5O2 and its molecular weight is 291.355. The purity is usually 95%.

3-(4-Bromophenyl)-2,2-dimethylpropanoic acid

In Stock

• CAS RN:
• 186498-30-6

• Formula:
• C11H13BrO2

• InChI:
• InChI=1S/C11H13BrO2/c1-11(2,10(13)14)7-8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3,(H,13,14)

• InChIKey:
• WOROXVNNDXPWCP-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-2,2-dimethylpropanoic acid is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.127. The purity is usually 95%.

N-(4-methoxybenzyl)-2-phenyl-2-(phenylsulfanyl)acetamide

• CAS RN:
• 335398-30-6

• Formula:
• C22H21NO2S

• InChI:
• InChI=1S/C22H21NO2S/c1-25-19-14-12-17(13-15-19)16-23-22(24)21(18-8-4-2-5-9-18)26-20-10-6-3-7-11-20/h2-15,21H,16H2,1H3,(H,23,24)

• InChIKey:
• ZEZZVDKRWGBLEJ-UHFFFAOYSA-N

• N-(4-methoxybenzyl)-2-phenyl-2-(phenylsulfanyl)acetamide is a useful research compound. Its molecular formula is C22H21NO2S and its molecular weight is 363.5g/mol. The purity is usually 95%.

3-Bromo-7-hydroxy-1-naphthonitrile

In Stock

• CAS RN:
• 550998-30-6

• Formula:
• C11H6BrNO

• InChI:
• InChI=1S/C11H6BrNO/c12-9-3-7-1-2-10(14)5-11(7)8(4-9)6-13/h1-5,14H

• InChIKey:
• RGAMVVJGWSZBFJ-UHFFFAOYSA-N

• 3-Bromo-7-hydroxy-1-naphthonitrile is a useful research compound. Its molecular formula is C11H6BrNO and its molecular weight is 248.07 g/mol. The purity is usually 95%.

2-(2-methoxyphenyl)-5-methyl-N,7-di(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-30-6

• Formula:
• C24H21N7O2

• InChI:
• InChI=1S/C24H21N7O2/c1-15-20(23(32)28-17-8-6-12-26-14-17)21(16-7-5-11-25-13-16)31-24(27-15)29-22(30-31)18-9-3-4-10-19(18)33-2/h3-14,21H,1-2H3,(H,28,32)(H,27,29,30)

• InChIKey:
• AABQRDVUPBHVIZ-UHFFFAOYSA-N

• 2-(2-methoxyphenyl)-5-methyl-N,7-di(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C24H21N7O2 and its molecular weight is 439.479. The purity is usually 95%.

2-chloro-N-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 851398-30-6

• Formula:
• C14H14ClNO2S

• InChI:
• InChI=1S/C14H14ClNO2S/c1-18-12-6-4-11(5-7-12)16(14(17)9-15)10-13-3-2-8-19-13/h2-8H,9-10H2,1H3

• InChIKey:
• QTAISFZMPYHCFS-UHFFFAOYSA-N

• 2-chloro-N-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C14H14ClNO2S and its molecular weight is 295.78. The purity is usually 95%.

4-methyl-N-(2-(6-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 872998-30-6

• Formula:
• C22H20F3N5O2S2

• InChI:
• InChI=1S/C22H20F3N5O2S2/c1-15-5-7-18(8-6-15)34(31,32)26-12-11-20-28-27-19-9-10-21(29-30(19)20)33-14-16-3-2-4-17(13-16)22(23,24)25/h2-10,13,26H,11-12,14H2,1H3

• InChIKey:
• ABKDDFMOVAJOGT-UHFFFAOYSA-N

• 4-methyl-N-(2-(6-((3-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H20F3N5O2S2 and its molecular weight is 507.55. The purity is usually 95%.

9-(4-chlorophenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877798-30-6

• Formula:
• C24H24ClN5O2

• InChI:
• InChI=1S/C24H24ClN5O2/c1-15-12-28(19-10-8-18(25)9-11-19)23-26-21-20(29(23)13-15)22(31)30(24(32)27(21)3)14-17-7-5-4-6-16(17)2/h4-11,15H,12-14H2,1-3H3

• InChIKey:
• IYURZVLYVQTDEH-UHFFFAOYSA-N

• 9-(4-chlorophenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C24H24ClN5O2 and its molecular weight is 449.94. The purity is usually 95%.

3-(3-Nitrophenyl)-6-((pyridin-2-ylmethyl)thio)pyridazine

In Stock

• CAS RN:
• 893998-30-6

• Formula:
• C16H12N4O2S

• InChI:
• InChI=1S/C16H12N4O2S/c21-20(22)14-6-3-4-12(10-14)15-7-8-16(19-18-15)23-11-13-5-1-2-9-17-13/h1-10H,11H2

• InChIKey:
• ZCCYIEJALOJANJ-UHFFFAOYSA-N

• 3-(3-Nitrophenyl)-6-((pyridin-2-ylmethyl)thio)pyridazine is a useful research compound. Its molecular formula is C16H12N4O2S and its molecular weight is 324.36. The purity is usually 95%.

5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-propyl-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 937598-30-6

• Formula:
• C16H20N6S

• InChI:
• InChI=1S/C16H20N6S/c1-4-7-22-14(18-19-16(22)23)11-8-12(10-5-6-10)17-15-13(11)9(2)20-21(15)3/h8,10H,4-7H2,1-3H3,(H,19,23)

• InChIKey:
• OXFAXJATPGJVIU-UHFFFAOYSA-N

• 5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4-propyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C16H20N6S and its molecular weight is 328.44. The purity is usually 95%.

2-[(Thien-2-ylmethyl)amino]nicotinonitrile

In Stock

• CAS RN:
• 945298-30-6

• Formula:
• C11H9N3S

• InChI:
• InChI=1S/C11H9N3S/c12-7-9-3-1-5-13-11(9)14-8-10-4-2-6-15-10/h1-6H,8H2,(H,13,14)

• InChIKey:
• VWMYTCXMQQUOEW-UHFFFAOYSA-N

• 2-[(Thien-2-ylmethyl)amino]nicotinonitrile is a useful research compound. Its molecular formula is C11H9N3S and its molecular weight is 215.27. The purity is usually 95%.

2-ethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953998-30-6

• Formula:
• C20H26N2O2S

• InChI:
• InChI=1S/C20H26N2O2S/c1-2-24-19-8-4-3-7-18(19)20(23)21-14-16-9-11-22(12-10-16)15-17-6-5-13-25-17/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,21,23)

• InChIKey:
• XCFGDWFKPKYLBI-UHFFFAOYSA-N

• 2-ethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5. The purity is usually 95%.

3-Bromo-2-nitroanisole

In Stock

• CAS RN:
• 500298-30-6

• Formula:
• C7H6BrNO3

• InChI:
• InChI=1S/C7H6BrNO3/c1-12-6-4-2-3-5(8)7(6)9(10)11/h2-4H,1H3

• InChIKey:
• ORSPVBUIPTYLLO-UHFFFAOYSA-N

• 3-Bromo-2-nitroanisole is a useful research compound. Its molecular formula is C7H6BrNO3 and its molecular weight is 232.03 g/mol. The purity is usually 95%.

3-((Trimethylsilyl)ethynyl)aniline

In Stock

• CAS RN:
• 110598-30-6

• Formula:
• C11H15NSi

• InChI:
• InChI=1S/C11H15NSi/c1-13(2,3)8-7-10-5-4-6-11(12)9-10/h4-6,9H,12H2,1-3H3

• InChIKey:
• UMDLPUJBLHKTSG-UHFFFAOYSA-N

• 3-((Trimethylsilyl)ethynyl)aniline is a useful research compound. Its molecular formula is C11H15NSi and its molecular weight is 189.33 g/mol. The purity is usually 95%.

6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1111698-30-6

• Formula:
• C10H10ClN3S

• InChI:
• InChI=1S/C10H10ClN3S/c1-7-13-9(11)5-10(14-7)12-6-8-3-2-4-15-8/h2-5H,6H2,1H3,(H,12,13,14)

• InChIKey:
• ADMLMLIXYHWMKY-UHFFFAOYSA-N

• 6-chloro-2-methyl-N-(thiophen-2-ylmethyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C10H10ClN3S and its molecular weight is 239.73 g/mol. The purity is usually 95%.

Carbamic acid, N-[[4-[(hydroxyimino)methyl]phenyl]methyl]-N-methyl-, 1,1-dimethylethyl ester

In Stock

• CAS RN:
• 1349198-30-6

• Formula:
• C14H20N2O3

• InChI:
• InChI=1S/C14H20N2O3/c1-14(2,3)19-13(17)16(4)10-12-7-5-11(6-8-12)9-15-18/h5-9,18H,10H2,1-4H3/b15-9+

• InChIKey:
• WKSRJEIRMWCSMS-OQLLNIDSSA-N

• Carbamic acid, N-[[4-[(hydroxyimino)methyl]phenyl]methyl]-N-methyl-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide

In Stock

• CAS RN:
• 1019098-30-6

• Formula:
• C20H18N6O2

• InChI:
• InChI=1S/C20H18N6O2/c1-13-12-14(2)26(25-13)19-10-9-18(23-24-19)21-15-5-7-16(8-6-15)22-20(27)17-4-3-11-28-17/h3-12H,1-2H3,(H,21,23)(H,22,27)

• InChIKey:
• REFVWLPXZFBOSG-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.4 g/mol. The purity is usually 95%.

1H-Imidazole, 5-(cyclopropylsulfonyl)-

In Stock

• CAS RN:
• 1514898-30-6

• Formula:
• C6H8N2O2S

• InChI:
• InChI=1S/C6H8N2O2S/c9-11(10,5-1-2-5)6-3-7-4-8-6/h3-5H,1-2H2,(H,7,8)

• InChIKey:
• WYRIYOVFTDITEA-UHFFFAOYSA-N

• 1H-Imidazole, 5-(cyclopropylsulfonyl)- is a useful research compound. Its molecular formula is C6H8N2O2S and its molecular weight is 172.2. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone

In Stock

• CAS RN:
• 1705998-30-6

• Formula:
• C16H17N3OS

• InChI:
• InChI=1S/C16H17N3OS/c1-11-14(21-16(17-11)18-9-2-3-10-18)15(20)19-12-5-4-6-13(19)8-7-12/h2-5,9-10,12-13H,6-8H2,1H3

• InChIKey:
• MMMKUKDKUHOGNN-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H17N3OS and its molecular weight is 299.39. The purity is usually 95%.

(8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 2230798-30-6

• Formula:
• C12H24ClNO

• InChI:
• InChI=1S/C12H23NO.ClH/c1-11(2)5-7-12(8-6-11)4-3-10(9-13)14-12;/h10H,3-9,13H2,1-2H3;1H

• InChIKey:
• UCPNGIWMUSCIAJ-UHFFFAOYSA-N

• (8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C12H24ClNO and its molecular weight is 233.78. The purity is usually 95%.